N-(4-((8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)sulfonyl)phenyl)thiophene-2-carboxamide

• IUPAC Name: N-[4-[(6-oxo-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-11-yl)sulfonyl]phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C22H21N3O4S2/c26-21-5-1-3-19-16-11-15(13-25(19)21)12-24(14-16)31(28,29)18-8-6-17(7-9-18)23-22(27)20-4-2-10-30-20/h1-10,15-16H,11-14H2,(H,23,27)
• InChI Key: MERGUUGJTXYXHE-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(CC1C3=CC=CC(=O)N3C2)S(=O)(=O)C4=CC=C(C=C4)NC(=O)C5=CC=CS5
• Molecular Formula: C22H21N3O4S2
• Molecular Weight: 455.6 g/mol
• CAS No.: 681270-06-4

Description

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions, with each step typically involving specific reagents and conditions. The overall yield, purity, and feasibility of the synthesis are important considerations.

Physical And Chemical Properties Analysis

The physical and chemical properties such as solubility, melting point, boiling point, density, and reactivity are typically determined through experimental methods.

Scientific Research Applications

Chemical Synthesis and Reactivity

The exploration of novel heterocyclic compounds, such as those involving pyridine and thiophene derivatives, has been a subject of interest. For instance, Deady and Devine (2006) investigated novel annulated products from aminonaphthyridinones, showcasing the synthesis of new heterocyclic systems. This work exemplifies the type of chemical reactivity and synthetic methodologies that might be relevant for compounds with complex structures similar to the one (Deady & Devine, 2006).

Heterocyclic Compound Applications

The synthesis and application of heterocyclic compounds, particularly those incorporating thiophene, have been widely explored for their potential in various fields. For example, Zhao et al. (2010) discussed alkyl substituted [6,6]-thienyl-C61-butyric acid methyl esters as acceptor materials for bulk-heterojunction polymer solar cells, highlighting the potential of thiophene derivatives in photovoltaic applications (Zhao et al., 2010).

Antimicrobial Activity

Research into the antimicrobial activity of heterocyclic compounds reveals the potential of thiophene derivatives as bioactive agents. Sowmya et al. (2018) synthesized N-((1,3-diphenyl-5-aryl-1H-pyrazol-4-yl)sulfonyl)thiophene-2-carboxamides and examined their antimicrobial properties, demonstrating the relevance of thiophene derivatives in medicinal chemistry (Sowmya et al., 2018).